Cas no 20059-86-3 (1-bromo-2-chloro-4-isocyanatobenzene)

• Product Name: 1-bromo-2-chloro-4-isocyanatobenzene
• CAS No: 20059-86-3
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• MDL: MFCD18390599
• CID: 3882736
• PubChem ID: 19852354
• Update Time: 2025-04-22

1-bromo-2-chloro-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-chloro-4-isocyanato-
• 1-bromo-2-chloro-4-isocyanatobenzene
• EN300-278273
• 3-chloro-4-bromo-phenylisocyanate
• 985-677-9
• SCHEMBL9858625
• QOGYRNCYNAPFRW-UHFFFAOYSA-N
• AKOS017552673
• 20059-86-3

• MDL： MFCD18390599
• Inchi： 1S/C7H3BrClNO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： QOGYRNCYNAPFRW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(N=C=O)C=C1Cl

Computed Properties

• Exact Mass: 230.90865Da
• Monoisotopic Mass: 230.90865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes